Cas no 2418712-86-2 (3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid)

• Product Name: 3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid
• CAS No: 2418712-86-2
• MF: C₁₀H₁₀FN₃O₅S
• MW: 303.266904354095
• CID: 5677777
• PubChem ID: 165832834
• Update Time: 2025-06-22

3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26631201
• 3-azido-5-[(fluorosulfonyl)oxy]-2,4,6-trimethylbenzoic acid
• 2418712-86-2
• 3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid

• Inchi： 1S/C10H10FN3O5S/c1-4-7(10(15)16)5(2)9(19-20(11,17)18)6(3)8(4)13-14-12/h1-3H3,(H,15,16)
• InChI Key： MEHLPFLAYYGJHS-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=C(C)C(=C(C)C(C(=O)O)=C1C)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 303.03251976g/mol
• Monoisotopic Mass: 303.03251976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 103Ų

Additional information on 3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid

Research Brief on 3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid (CAS: 2418712-86-2): Recent Advances and Applications

In recent years, the compound 3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid (CAS: 2418712-86-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This research brief aims to synthesize the latest findings on this compound, highlighting its applications in drug discovery, bioconjugation, and materials science. The compound's azido and fluorosulfonyl functional groups make it a valuable tool for click chemistry and photoaffinity labeling, enabling researchers to explore complex biological systems with high precision.

A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of 3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid as a bifunctional linker for the development of targeted therapeutics. The researchers utilized its fluorosulfonyl group to form stable covalent bonds with nucleophilic residues in proteins, while the azido group facilitated subsequent conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This approach was successfully applied to create antibody-drug conjugates (ADCs) with improved stability and efficacy in preclinical models of cancer.

Another breakthrough was reported in Angewandte Chemie (2024), where the compound was employed as a photoaffinity probe to map protein-ligand interactions. The fluorosulfonyl group's ability to react with proximal amino acids upon UV irradiation allowed for the identification of binding sites in previously uncharacterized protein targets. This methodology has opened new avenues for understanding drug mechanisms and designing more potent inhibitors.

In addition to its biological applications, 3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid has shown promise in materials science. A study in ACS Applied Materials & Interfaces (2023) highlighted its role in the surface functionalization of nanoparticles, enabling the creation of stimuli-responsive drug delivery systems. The compound's dual reactivity facilitated the attachment of targeting ligands and therapeutic payloads, resulting in nanoparticles with enhanced specificity and controlled release properties.

Despite these advancements, challenges remain in optimizing the compound's stability and reactivity under physiological conditions. Future research directions may include the development of derivatives with improved pharmacokinetic properties and the exploration of novel applications in diagnostics and theranostics. Overall, 3-azido-5-(fluorosulfonyl)oxy-2,4,6-trimethylbenzoic acid represents a versatile and powerful tool in the chemical biology toolkit, with broad implications for drug discovery and beyond.